Cas no 63895-63-6 ((2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid)

• Product Name: (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid
• CAS No: 63895-63-6
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 1661866
• PubChem ID: 28820139
• Update Time: 2025-05-21

(2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-thieno[2,3-d]pyrimidin-4-yl-
• (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid
• (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoicacid
• Z228589464
• AKOS026728937
• G58094
• 63895-63-6
• EN300-53033
• (2s)-2-(thieno[2,3-d]pyrimidin-4-ylamino)propanoic acid
• (2S)-2-((Thieno[2,3-d]pyrimidin-4-yl)amino)propanoic acid
• CS-0250973

• Inchi： 1S/C9H9N3O2S/c1-5(9(13)14)12-7-6-2-3-15-8(6)11-4-10-7/h2-5H,1H3,(H,13,14)(H,10,11,12)/t5-/m0/s1
• InChI Key： QYLZMRKXDHONMV-YFKPBYRVSA-N
• SMILES： S1C=CC2C1=NC=NC=2N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 223.04167
• Monoisotopic Mass: 223.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103A^2

Experimental Properties

• PSA: 75.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid

Recent Advances in the Study of (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid (CAS: 63895-63-6)

In recent years, the compound (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid (CAS: 63895-63-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine derivative has been investigated for its role as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzymes involved in critical cellular pathways. The unique structural features of this compound, including the thieno[2,3-d]pyrimidine core and the chiral amino acid moiety, make it a promising scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a selective inhibitor of certain kinase targets, demonstrating potent activity in preclinical models of inflammatory diseases. The study employed a combination of molecular docking and kinetic assays to characterize the binding interactions of this compound with its target proteins, revealing a high degree of specificity and favorable pharmacokinetic profiles.

Another significant development involves the optimization of synthetic routes for (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid. A team of researchers from the University of Cambridge reported a novel, scalable synthesis method in Organic Letters (2024), which improved yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further exploration of the compound's therapeutic potential.

In addition to its kinase inhibitory activity, (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid has shown promise in modulating immune responses. A recent study published in Nature Chemical Biology (2024) demonstrated its ability to interfere with cytokine signaling pathways, suggesting potential applications in autoimmune disorders and cancer immunotherapy. The researchers utilized CRISPR-Cas9 gene editing and proteomic analyses to identify downstream effectors of the compound, providing mechanistic insights into its immunomodulatory effects.

Despite these promising findings, challenges remain in the clinical translation of (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the goal of identifying lead candidates for IND-enabling studies.

In conclusion, (2S)-2-({thieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid (CAS: 63895-63-6) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Continued research into its mechanisms of action, synthetic accessibility, and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicinal chemistry in the coming years.